Cas no 1599479-21-6 (2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid)

• Product Name: 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid
• CAS No: 1599479-21-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5171208
• Update Time: 2025-06-10

2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid

• Inchi： 1S/C11H19NO3/c13-10(14)7-9-1-2-11(15-8-9)3-5-12-6-4-11/h9,12H,1-8H2,(H,13,14)
• InChI Key： MXIUJXKPYOHZSK-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CCC(CC(O)=O)C1

Additional information on 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid

Introduction to 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid (CAS No. 1599479-21-6)

2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid, identified by the CAS number 1599479-21-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound belongs to a unique class of spirocyclic azapeptides, characterized by its intricate molecular architecture, which includes a spirocyclic core linked to an acetic acid moiety. The presence of both oxygen and nitrogen heteroatoms in its structure imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The molecular framework of 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid consists of a spirocyclic undecane backbone, wherein the spiro carbon is shared between an oxygen atom and an azacycloheptane ring. This structural motif not only enhances the compound's conformational flexibility but also facilitates its interaction with biological targets. The acetic acid side chain at the 3-position provides a polar functional group, which can be further modified to tailor its pharmacological properties.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit high binding affinity towards biological receptors. The unique combination of heteroatoms in 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid makes it an attractive scaffold for drug discovery. Specifically, the azaspiro structure has been shown to enhance metabolic stability and improve oral bioavailability, key factors in the development of novel therapeutics.

Recent studies have highlighted the potential of 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid in modulating enzyme activity and receptor binding. For instance, researchers have demonstrated its efficacy in inhibiting certain proteases and kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The compound's ability to interact with these targets suggests its utility as a lead compound for developing small-molecule inhibitors.

The synthesis of 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid presents unique challenges due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Advances in organic synthesis methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have enabled more efficient production of this compound. These advancements not only improve scalability but also allow for the introduction of structural modifications to optimize pharmacological activity.

The pharmacokinetic properties of 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid are another area of active investigation. Preliminary data indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are critical for its absorption, distribution, metabolism, and excretion (ADME). Additionally, its biodegradability profile suggests minimal environmental impact, aligning with current green chemistry principles.

In conclusion, 2-(1-Oxa-9-azaspiro[5.5]undecan-3-yl)acetic acid (CAS No. 1599479-21-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its spirocyclic azapeptide core offers a versatile platform for drug development, while its functional groups provide opportunities for further chemical modification. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the discovery and development of next-generation pharmaceuticals.